Cas no 1997088-06-8 (3-(4-bromo-3-chlorophenoxy)propan-1-amine)

• Product Name: 3-(4-bromo-3-chlorophenoxy)propan-1-amine
• CAS No: 1997088-06-8
• MF: C₉H₁₁BrClNO
• MW: 264.54674077034
• CID: 6034170
• PubChem ID: 165643467
• Update Time: 2025-07-02

3-(4-bromo-3-chlorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-chlorophenoxy)propan-1-amine
• EN300-1909200
• 1997088-06-8

• Inchi： 1S/C9H11BrClNO/c10-8-3-2-7(6-9(8)11)13-5-1-4-12/h2-3,6H,1,4-5,12H2
• InChI Key： LUWVXOBFAXXPMG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)OCCCN

Computed Properties

• Exact Mass: 262.97125g/mol
• Monoisotopic Mass: 262.97125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-bromo-3-chlorophenoxy)propan-1-amine

Introduction to 3-(4-bromo-3-chlorophenoxy)propan-1-amine (CAS No. 1997088-06-8)

3-(4-bromo-3-chlorophenoxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1997088-06-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This molecule, featuring a bromo and chloro substituted phenyl ring connected to a propylamine moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both halogen atoms enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure is characterized by a phenoxy group linking the aromatic ring to a propyl chain, which terminates in an amine functional group. This configuration suggests potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The bromo and chloro substituents on the aromatic ring are strategically positioned to allow for further functionalization, enabling chemists to explore diverse chemical space.

In recent years, there has been growing interest in halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. Studies have demonstrated that such modifications can significantly improve the pharmacokinetic properties of drug candidates. The 4-bromo-3-chlorophenoxy moiety in 3-(4-bromo-3-chlorophenoxy)propan-1-amine is particularly noteworthy, as it provides a versatile platform for designing molecules with improved efficacy and selectivity.

One of the most compelling aspects of this compound is its potential role in the development of new antibiotics. The combination of an amine group and halogenated aromatic ring makes it a promising candidate for inhibiting bacterial enzymes and disrupting essential metabolic pathways. Recent research has shown that similar structures can effectively target gram-negative bacteria, which are increasingly resistant to conventional antibiotics.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and fungicides. The structural features of 3-(4-bromo-3-chlorophenoxy)propan-1-amine allow for modifications that can enhance its bioactivity against plant pathogens. By leveraging the reactivity of the bromo and chloro atoms, researchers can develop novel compounds that offer improved crop protection while minimizing environmental impact.

From a synthetic chemistry perspective, 3-(4-bromo-3-chlorophenoxy)propan-1-amine serves as an excellent building block for more complex molecules. The presence of multiple reactive sites enables chemists to employ various coupling reactions, such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and nucleophilic aromatic substitution. These reactions allow for the introduction of diverse functional groups, expanding the possibilities for drug discovery and material science applications.

The pharmaceutical industry has been particularly keen on exploring halogenated aromatic compounds due to their ability to modulate protein-protein interactions. The 4-bromo-3-chlorophenoxy group in 3-(4-bromo-3-chlorophenoxy)propan-1-amine can serve as a recognition element for specific binding pockets in target proteins. This feature has been exploited in the design of kinase inhibitors, which are critical for treating cancers and inflammatory diseases.

In conclusion, 3-(4-bromo-3-chlorophenoxy)propan-1-amine (CAS No. 1997088-06-8) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, including the presence of both bromo and chloro substituents on an aromatic ring linked to an amine group, make it a valuable intermediate for further chemical exploration. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is poised to play an important role in the development of next-generation drugs and crop protection agents.